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Physicochemical Properties of Bistrifluron

The table below summarizes the core physicochemical data for Bistrifluron, which is crucial for

understanding its environmental behavior.

Conditions / .
Property Value Data Quality
Notes
Water Solubility 0.03 mg/L At 20°C and pH Verified data [1]
7
Vapor Pressure 0.0027 mPa At 20°C Unverified data from known
source [1]
Henry's Law Constant 0.04 At 25°C Unverified data from known
Pa-m3/mol source [1]
Octanol-Water Partition 5.74 At 20°C Verified data [1]

Coefficient (Log P)

These properties indicate that Bistrifluron has low solubility in water, low volatility, and is non-volatile

based on its Henry's Law constant [1]. The high Log P value suggests a strong potential to bind to soil and
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organic matter, with a noted concern for bioaccumulation [1].

General Guidance on Experimental Determination

While the search results do not provide detailed methodologies for Bistrifluron specifically, they point to
standard techniques used for these measurements. The following diagram outlines a general workflow for

characterizing these properties.

Technical Grade
Active Substance
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Water Solubility: Shake-Flask Method

This is a standard approach for determining the solubility of poorly soluble compounds like Bistrifluron [1].

¢ Principle: An excess of the solute is added to a solvent and shaken vigorously to reach equilibrium at
a constant temperature.
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o Key Steps: The suspension is filtered, and the concentration of the solute in the saturated solution is
guantified using a sensitive analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV or mass spectrometric detection.

¢ Considerations for Bistrifluron: Due to its very low solubility (0.03 mg/L), a relatively large mass of
the pure compound would be needed, and the analytical method must be highly sensitive.

Vapor Pressure: Gas Saturation Method

This method is suitable for compounds with very low vapor pressure, such as Bistrifluron [1].

¢ Principle: A slow stream of inert gas is passed through a tube containing the compound coated on an
inert support. The compound saturates the gas stream.

e Key Steps: The vapor is then collected in a trap, and the amount of compound is analyzed (e.g., by
GC-MS or HPLC). The vapor pressure is calculated from the mass collected, the gas flow rate, and
the temperature.

e Considerations for Bistrifluron: The extremely low vapor pressure makes this a challenging
measurement, requiring precise control and highly sensitive detection.

Henry's Law Constant: Calculated and Experimental Methods

As indicated in the database, Henry's Law Constant can be derived or measured directly [1].

e Calculation Method: The constant can be estimated from the ratio of vapor pressure to water
solubility, as shown in the workflow diagram. This requires high-quality, experimentally determined
values for both properties [1] [2].

e Direct Measurement (Gas Stripping): In this method, a stream of inert gas is bubbled through an
agueous solution of the compound. The rate at which the compound is stripped from the water and
collected in a trap is used to calculate the Henry's Law Constant.

Important Notes for Researchers

e Data Gaps: The search results confirm a lack of detailed, publicly available experimental protocols
specifically for Bistrifluron. The values in the Pesticide Properties Database are likely derived from
proprietary regulatory studies submitted by manufacturers [1].

e "Forever Chemical” Alert: The database flags Bistrifluron as a "Forever Chemical"” due to its high
bioaccumulation potential (Log P >= 5) [1]. This is a critical consideration for its environmental safety
profile.
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e Analytical Techniques: For residue analysis of pesticides in complex matrices, modern labs often
use techniques like UHPLC-MSIMS (Ultra-High Performance Liquid Chromatography coupled
with tandem Mass Spectrometry) and the QUEChERS sample preparation method, as seen in
studies on other insecticides [3]. These methods could be adapted for analyzing Bistrifluron in
experimental setups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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